Cas no 156769-21-0 (Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)-)

• Product name: Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)-
• CAS No: 156769-21-0
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 205430
• PubChem ID: 71452

Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)- Chemical and Physical Properties

Names and Identifiers

• Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)-
• Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-...
• (1S-(1alpha(S*),5alpha,8aalpha,8balpha))-1,2,5,6,7,8,8a,8b-Octahydro-1-(1-hydroxyethyl)-5-methoxy-2-oxoazeto(2,1-a)isoindole-4-carboxylic acid
• 1,2,5,6,7,8,8a,8b-Octahydro-1-(1-hydroxyethyl)-5-methoxy-2-oxoazeto(2,1-a)isoindole-4-carboxylic acid (1S-(1alpha(S*),5alpha,8aalpha,8balpha))-
• Azeto(2,1-a)isoindole-4-carboxylic acid, 1,2,5,6,7,8,8a,8b-octahydro-1-(1-hydroxyethyl)-5-methoxy-2-oxo-, (1S-(
• Sanfetrinem [INN:BAN]
• UNII-0S36458I44
• Sanfetrinem
• GV 104326
• (1S,5S,8aS,8bR)-1-[1(R)-Hydroxyethyl]-5-methoxy-2-oxo-1,2,5,6,7,8,8a,8b-octahydroazeto[2,1-a]isoindole-4-carboxylic acid
• SCHEMBL75048
• GV104326
• CHEMBL316197
• Azeto[2,1-a]isoindole-4-carboxylic acid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-, (1S,5S,8aS,8bR)-
• NS00122160
• 156769-21-0
• Q27237165
• SANFETRINEM [INN]
• GTPL10856
• Azeto(2,1-a)isoindole-4-carboxylic acid, 1,2,5,6,7,8,8a,8b-octahydro-1-(1-hydroxyethyl)-5-methoxy-2-oxo-, (1S-(1alpha(S*),5alpha,8aalpha,8balpha))-
• 0S36458I44
• GV 326
• (1S,5S,8aS,8bR)-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-5,6,7,8,8a,8b-hexahydro-1H-azeto[1,2-b]isoindole-4-carboxylic acid
• Azeto[2,1-a]isoindole-4-carboxylic acid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-, monosodium salt, (1S,5S,8aS,8bR)-
• GV-104326
• 4alpha-methoxy trinem
• (1S,5S,8aS,8bR)-1-((1R)-1-hydroxyethyl)-5-methoxy-2-oxo-5,6,7,8,8a,8b-hexahydro-1H-azeto(1,2-b)isoindole-4-carboxylic acid
• HY-106922
• (4S,8S)-4-methoxy-(9R,lOS,12R)-lO-(l-hydroxyethyl)-11-0x0-1 azatricyclo[7.2.0.03,8]undec-2-enecarboxylate
• GV118819
• sanfetrinemum
• 4-methoxy-10-(1-hydroxyethyl)-11-oxo-1-azatricyclo(7.2.0.03,8) undec-2-enecarboxylate
• CS-0026917
• (4S,8S)-4-methoxy-(9R,lOS,12R)-lO-(l-hydroxyethyl)-11-0x0-1 azatricyclo(7.2.0.03,8)undec-2-enecarboxylate

• Inchi： InChI=1S/C14H19NO5/c1-6(16)9-11-7-4-3-5-8(20-2)10(7)12(14(18)19)15(11)13(9)17/h6-9,11,16H,3-5H2,1-2H3,(H,18,19)
• InChI Key： ICFDDEJRXZSWTA-UHFFFAOYSA-N
• SMILES： COC1CCCC2C1=C(N1C(=O)C(C(O)C)C12)C(=O)O

Computed Properties

• Exact Mass: 281.126323
• Monoisotopic Mass: 281.126323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.1

Experimental Properties

• Density: 1.39
• Boiling Point: 536.1°Cat760mmHg
• Flash Point: 278°C
• Refractive Index: 1.602

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Carbapenems
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Carbapenems